5-methyl-2-(N-methylnicotinamido)benzoic acid

• IUPAC Name: 5-methyl-2-[methyl(pyridine-3-carbonyl)amino]benzoic acid
• InChI: InChI=1S/C15H14N2O3/c1-10-5-6-13(12(8-10)15(19)20)17(2)14(18)11-4-3-7-16-9-11/h3-9H,1-2H3,(H,19,20)
• InChI Key: NDAOSXUEAMFNCZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)N(C)C(=O)C2=CN=CC=C2)C(=O)O
• Molecular Formula: C15H14N2O3
• Molecular Weight: 270.28 g/mol

Description

5-methyl-2-(N-methylnicotinamido)benzoic acid, also known as MMNBA, is a synthetic compound that has been extensively studied for its potential applications in scientific research. MMNBA is a derivative of nicotinic acid, and its unique chemical structure has made it a popular choice for researchers interested in studying its mechanism of action, biochemical and physiological effects, and potential therapeutic applications.

Mechanism of Action

Target of Action

This compound is used in scientific research, with applications in drug discovery, material synthesis, and catalysis.

Biochemical Pathways

It’s known that the compound contains a total of 35 bonds, including 21 non-h bonds, 14 multiple bonds, 3 rotatable bonds, 2 double bonds, 12 aromatic bonds, 2 six-membered rings, 1 carboxylic acid (aromatic), 1 tertiary amide (aromatic), 1 hydroxyl group, and 1 pyridine . These structural features may influence its interaction with various biochemical pathways.

Action Environment

Environmental factors can significantly influence the action, efficacy, and stability of a compound. For instance, a study on a related compound, 5-methyl-2-nitrobenzoic acid, showed that the nitration process could be made more efficient and environmentally friendly by using mixtures of HNO3/Ac2O .

Advantages and Limitations for Lab Experiments

One of the major advantages of using 5-methyl-2-(N-methylnicotinamido)benzoic acid in lab experiments is its high purity and stability, which makes it easy to work with and ensures consistent results. However, one of the limitations of using 5-methyl-2-(N-methylnicotinamido)benzoic acid is that it is a synthetic compound, which may limit its relevance to natural biological systems.

Future Directions

There are many potential future directions for research on 5-methyl-2-(N-methylnicotinamido)benzoic acid, including studies on its potential as a therapeutic agent for specific diseases and conditions, investigations into its mechanism of action and biochemical effects, and the development of new synthetic derivatives with improved properties and efficacy. Additionally, research on 5-methyl-2-(N-methylnicotinamido)benzoic acid may lead to the development of new drugs and therapies that could have a significant impact on human health and well-being.

Synthesis Methods

5-methyl-2-(N-methylnicotinamido)benzoic acid is typically synthesized using a multi-step process that involves the reaction of nicotinic acid with a variety of reagents, including acetic anhydride, sodium hydroxide, and methylamine. The resulting product is then purified using various chromatographic techniques to obtain a high-purity sample of 5-methyl-2-(N-methylnicotinamido)benzoic acid.

Scientific Research Applications

5-methyl-2-(N-methylnicotinamido)benzoic acid has been used in a wide range of scientific research applications, including studies on its potential as a therapeutic agent for various diseases and conditions. Some of the most promising areas of research include its potential as an anti-inflammatory agent, its ability to modulate the immune system, and its potential as a treatment for certain types of cancer.